Tert-butyl 4-[(cyclopropylmethyl)amino]-4-(hydroxymethyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-(cyclopropylmethylamino)-4-(hydroxymethyl)piperidine-1-carboxylate
• InChI: InChI=1S/C15H28N2O3/c1-14(2,3)20-13(19)17-8-6-15(11-18,7-9-17)16-10-12-4-5-12/h12,16,18H,4-11H2,1-3H3
• InChI Key: NTQBEWXIIVZYIN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(CO)NCC2CC2
• Molecular Formula: C15H28N2O3
• Molecular Weight: 284.39 g/mol
• CAS No.: 1909316-78-4

Description

Tert-butyl 4-[(cyclopropylmethyl)amino]-4-(hydroxymethyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C15H28N2O3 and its molecular weight is 284.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Enantiopure Derivatives

Research has demonstrated the utility of tert-butyl 2-substituted 4,6-dioxo-1-piperidinecarboxylates in yielding enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives, showcasing the compound's relevance in synthesizing amino acid derivatives which are crucial in peptide and protein chemistry (Marin et al., 2004).

Intermediate in Biologically Active Compounds

Tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate serves as an important intermediate for the synthesis of crizotinib, highlighting its role in the development of cancer therapeutics and other biologically active molecules (Kong et al., 2016).

Structural and Molecular Studies

The structural elucidation of related compounds, such as tert-butyl (6S)-4-hydroxy-6-isobutyl-2-oxo-1,2,5,6-tetrahydropyridine-1-carboxylate, via X-ray crystallography, informs the understanding of molecular geometry, packing, and potential reactivity patterns, which are fundamental in materials science and molecular engineering (Didierjean et al., 2004).

Applications in Organic Synthesis

Compounds structurally related to tert-butyl 4-[(cyclopropylmethyl)amino]-4-(hydroxymethyl)piperidine-1-carboxylate are frequently employed in the synthesis of complex organic molecules. For instance, the synthesis of trans-4-Triazolyl-Substituted 3-Hydroxypiperidines from tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate showcases the versatility of piperidine derivatives in accessing a wide range of biologically relevant structures (Harmsen et al., 2011).

Chemical Synthesis Optimization

Research into the synthesis of orthogonally protected amino acids from tert-butyl 4-oxopiperidine-1-carboxylate derivatives underscores the importance of optimizing chemical reactions for the efficient production of target molecules, which is a cornerstone of medicinal chemistry and drug development (Czajgucki et al., 2003).

Safety and Hazards

For safety information, it’s best to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.